Cas no 198904-85-7 (1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine)

1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine is a protected hydrazine derivative featuring a Boc (tert-butoxycarbonyl) group and a 2-pyridinyl-substituted benzylidene moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The Boc group enhances stability, facilitating handling and storage, while the pyridinylbenzylidene segment offers versatility in further functionalization. Its structural attributes make it valuable for constructing complex heterocyclic frameworks or serving as a precursor in hydrazone-based reactions. The compound’s well-defined reactivity and compatibility with standard synthetic protocols underscore its utility in research and industrial applications requiring controlled hydrazine chemistry.
1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine structure
198904-85-7 structure
Product Name:1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine
CAS No:198904-85-7
MF:C17H21N3O2
MW:299.367543935776
MDL:MFCD04035550
CID:66538
PubChem ID:9796325
Update Time:2025-10-15

1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate
    • N-1-(tert-butoxycarbonyl)-N-2-[4-(pyridin-2-yl)benzyl]hydrazine
    • T-butyl-2-[4-(pyridin-2-yl)benzyl] hydrazinecarboxylate
    • Hydrazinecarboxylic acid
    • 2-[[4-(2-pyridinyl)phenyl]methyl]-, 1,1-dimethylethyl ester
    • 1-Boc-2-[4-(2-pyridinyl)benzylidene]hydrazine
    • Hydrazinecarboxylic acid, 2-[[4-(2-pyridinyl)phenyl]methyl]-, 1,1-dimethylethyl ester
    • tert-butyl N-[(4-pyridin-2-ylphenyl)methylamino]carbamate
    • 2-[[4-(2-Pyridinyl)phenyl]methyl]-hydrazinecarboxylic acid 1,1-dimethylethyl ester
    • 1-BOC-2-PYRIDYLPHENYLMETHYL HYDRAZINE
    • phenyl]methyl]-,1,1-dimethylethyl ester
    • N-1-Boc-N-2-[4-(pyridin-2-yl)benzylidene]hydrazine
    • 2-[[4-(2-Pyridinyl)phenyl]Methyl]-hydrazinecarboxylic acid
    • PubChem18780
    • KSC174O8P
    • HYD012
    • GIMJTKJSKPENNG-UHFFFAOYSA-N
    • BCP28313
    • CT0148
    • LS40050
    • AM84683
    • Hydrazinecarboxylicaci
    • 1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine
    • 198904-85-7
    • FT-0657986
    • tert-butyl 2-[4-(2-pyridinyl)benzyl]hydrazinecarboxylate
    • SCHEMBL6692
    • DTXSID40430867
    • A51031
    • CS-0141577
    • TERT-BUTYL2-(4-(PYRIDIN-2-YL)BENZYL)HYDRAZINECARBOXYLATE
    • tert-butyl 2-(4-(pyridin-2-yl)benzyl)hydrazine-1-carboxylate
    • AS-15477
    • T-butyl-2-[4-(pyridin-2-yl)benzyl] hydrazine carboxylate
    • tert-butyl3-[4-(pyridin-2-yl)benzyl]carbazate
    • Hydrazinecarboxylicacid,2-[[4-(2-pyridinyl)phenyl]methyl]-,1,1-dimethylethylester
    • N'-{[4-(pyridin-2-yl)phenyl]methyl}(tert-butoxy)carbohydrazide
    • A4355
    • J-012848
    • tert-Butyl 2-{[4-(pyridin-2-yl)phenyl]methyl}hydrazine-1-carboxylate
    • MFCD04035550
    • N'-(4-Pyridin-2-yl-benzyl)-hydrazinecarboxylic acid tert-butyl ester
    • AKOS015908769
    • N'-{[4-(PYRIDIN-2-YL)PHENYL]METHYL}TERT-BUTOXYCARBOHYDRAZIDE
    • DB-049839
    • MDL: MFCD04035550
    • Inchi: 1S/C17H21N3O2/c1-17(2,3)22-16(21)20-19-12-13-7-9-14(10-8-13)15-6-4-5-11-18-15/h4-11,19H,12H2,1-3H3,(H,20,21)
    • InChI Key: GIMJTKJSKPENNG-UHFFFAOYSA-N
    • SMILES: O(C(NNCC1C=CC(C2C=CC=CN=2)=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 299.16300
  • Monoisotopic Mass: 299.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.2
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1
  • Melting Point: 78-81°C
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.55
  • PSA: 63.25000
  • LogP: 4.05970
  • Vapor Pressure: No data available

1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine Security Information

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1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine Production Method

1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:198904-85-7)tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate
Order Number:LE5496;LE5649841
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
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Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:198904-85-7)tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate
Order Number:sfd3860
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:198904-85-7)tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate
LE5496;LE5649841
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:198904-85-7)tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate
sfd3860
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email